Cas no 4769-39-5 ( )

• Product Name: &nbsp
• CAS No: 4769-39-5
• MF: C₂₂H₂₅N₃O₇
• MW: 443.44980597496
• CID: 931213
• PubChem ID: 54741668
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 9-Monodemethyl Minocycline DISCONTINUED
• (4S,4aS,5aR,12aR)-4-(dimethylamino)-1,10,11,12a-tetrahydroxy-9-(methylamino)-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
• 9-Monodemethyl Minoc
• 9-MONODEMETHYL MINOCYCLINE
• 4769-39-5
• (4S,4aS,5aR,12aR)-4-(Dimethylamino)-1,10,11,12a-tetrahydroxy-9-(methylamino)-3,12-dioxo-3,4,4a,5,5a,6,12,12a-octahydrotetracene-2-carboxamide
• M6YF6Y353K
• DTXSID80716450
• 2-NAPHTHACENECARBOXAMIDE, 4-(DIMETHYLAMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,10,12,12A-TETRAHYDROXY-9-(METHYLAMINO)-1,11-DIOXO-, (4S,4AS,5AR,12AS)-
• 9-Methylamino-6-deoxy-6-demethyltetracycline
•  

• Inchi： 1S/C22H25N3O7/c1-24-11-5-4-8-6-9-7-10-15(25(2)3)18(28)14(21(23)31)20(30)22(10,32)19(29)13(9)17(27)12(8)16(11)26/h4-5,9-10,15,24,26-27,30,32H,6-7H2,1-3H3,(H2,23,31)/t9-,10-,15-,22-/m0/s1
• InChI Key： AZXUDNJDZHNFIH-REXXEDAASA-N
• SMILES： O[C@@]12C(=C(C(N)=O)C([C@H]([C@@H]1C[C@@H]1CC3C=CC(=C(C=3C(=C1C2=O)O)O)NC)N(C)C)=O)O

Computed Properties

• Exact Mass: 443.16925015g/mol
• Monoisotopic Mass: 443.16925015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 942
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 173Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines Tetracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines